Cas no 921527-28-8 (4-(ethanesulfonyl)-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-(ethanesulfonyl)-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 921527-28-8
• MF: C₂₂H₂₀N₂O₅S₂
• MW: 456.534603118896
• CID: 5920563
• PubChem ID: 41646233
• Update Time: 2025-05-26

4-(ethanesulfonyl)-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[4-(7-ethoxy-2-benzofuranyl)-2-thiazolyl]-4-(ethylsulfonyl)-
• 921527-28-8
• AKOS024631485
• 4-(ethanesulfonyl)-N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]benzamide
• F2252-0321
• N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-4-(ethylsulfonyl)benzamide
• N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-4-ethylsulfonylbenzamide
• 4-(ethanesulfonyl)-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide

• Inchi： 1S/C22H20N2O5S2/c1-3-28-18-7-5-6-15-12-19(29-20(15)18)17-13-30-22(23-17)24-21(25)14-8-10-16(11-9-14)31(26,27)4-2/h5-13H,3-4H2,1-2H3,(H,23,24,25)
• InChI Key： DGSFPINIOBHHRE-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC3=CC=CC(OCC)=C3O2)=CS1)(=O)C1=CC=C(S(CC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 456.08136409g/mol
• Monoisotopic Mass: 456.08136409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.375±0.06 g/cm3(Predicted)
• pka: 6.20±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 4-(ethanesulfonyl)-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide

Recent Advances in the Study of 4-(Ethanesulfonyl)-N-4-(7-Ethoxy-1-Benzofuran-2-yl)-1,3-Thiazol-2-ylbenzamide (CAS: 921527-28-8)

In recent years, the compound 4-(ethanesulfonyl)-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide (CAS: 921527-28-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzofuran-thiazole hybrid structure, has shown promising potential in various therapeutic applications, particularly in oncology and inflammatory diseases. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and preclinical evaluations.

The synthesis of 4-(ethanesulfonyl)-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide involves a multi-step process that has been optimized for high yield and purity. Recent studies have focused on improving the scalability of this synthesis, ensuring that the compound can be produced in sufficient quantities for further research and potential clinical applications. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to confirm the structural integrity and purity of the synthesized compound.

One of the most notable aspects of this compound is its mechanism of action. Preliminary studies suggest that it acts as a potent inhibitor of specific kinase pathways, which are often dysregulated in cancer cells. In vitro assays have demonstrated its ability to suppress the proliferation of various cancer cell lines, including those resistant to conventional therapies. Furthermore, molecular docking studies have provided insights into the binding interactions between the compound and its target proteins, highlighting the critical role of the ethanesulfonyl and benzofuran moieties in its inhibitory activity.

In addition to its anticancer properties, recent research has explored the anti-inflammatory potential of 4-(ethanesulfonyl)-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide. Animal models of inflammatory diseases, such as rheumatoid arthritis and colitis, have shown significant reduction in disease symptoms upon treatment with this compound. These effects are believed to be mediated through the modulation of key inflammatory cytokines and signaling pathways, although further studies are needed to fully elucidate the underlying mechanisms.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Recent efforts have focused on structural modifications to enhance its pharmacokinetic properties while maintaining its therapeutic efficacy. Collaborative research initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical trials.

In conclusion, 4-(ethanesulfonyl)-N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide represents a promising candidate for further development in the fields of oncology and inflammation. Its unique chemical structure and multifaceted biological activities make it a valuable subject of ongoing research. As our understanding of its mechanisms and potential applications continues to grow, this compound may pave the way for novel therapeutic strategies in the treatment of complex diseases.